7-chloro-5-fluoro-4-methyl-1H-indole

• Molecular Formula: C9H7ClFN
• Molecular Weight: 183.61 g/mol
• IUPAC Name: 7-chloro-5-fluoro-4-methyl-1H-indole
• InChI: InChI=1S/C9H7ClFN/c1-5-6-2-3-12-9(6)7(10)4-8(5)11/h2-4,12H,1H3
• InChI Key: HBCSTWXUSYYHLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CNC2=C(C=C1F)Cl

Description

7-chloro-5-fluoro-4-methyl-1H-indole is a useful research compound. Its molecular formula is C9H7ClFN and its molecular weight is 183.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under an atmosphere of argon, 4-chloro-2-fluoro-5-nitrotoluene (1.9 g) was dissolved with anhydrous tetrahydrofuran (100 mL), and the reaction mixture was stirred at −50° C. Vinylmagnesium bromide (1.0 M solution in tetrahydrofuran, 40 mL) was dropped to the reaction mixture. The reaction mixture was raised slowly to −20° C. for 40 minutes. A saturated aqueous solution of ammonium chloride was added to the reaction mixture, and the reaction mixture was extracted with ethyl acetate. The obtained organic layer was washed with water and a saturated salt solution. The obtained extract was concentrated under reduced pressure after drying with sodium sulfate. The obtained residue was purified by column chromatography on silica gel (hexane:ethyl acetate=95:5→91:9) to give the title compound (1.09 g) having the following physical data.